N-(4-fluorobenzyl)-1-[6-(trifluoromethyl)-4-pyrimidinyl]-4-piperidinecarboxamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidine-4-carboxamide
• InChI: InChI=1S/C18H18F4N4O/c19-14-3-1-12(2-4-14)10-23-17(27)13-5-7-26(8-6-13)16-9-15(18(20,21)22)24-11-25-16/h1-4,9,11,13H,5-8,10H2,(H,23,27)
• InChI Key: BBAKHNOUKIHYGS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NCC2=CC=C(C=C2)F)C3=NC=NC(=C3)C(F)(F)F
• Molecular Formula: C18H18F4N4O
• Molecular Weight: 382.4 g/mol

Description

N-(4-fluorobenzyl)-1-[6-(trifluoromethyl)-4-pyrimidinyl]-4-piperidinecarboxamide is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound has been shown to have a number of interesting biochemical and physiological effects, and has the potential to be used as a tool in a variety of research settings.

Mechanism of Action

The mechanism of action of N-(4-fluorobenzyl)-1-[6-(trifluoromethyl)-4-pyrimidinyl]-4-piperidinecarboxamide is not fully understood, but it is thought to act as a positive allosteric modulator of certain ion channels. This means that it binds to a site on the ion channel that is distinct from the active site, and enhances the activity of the channel.
Biochemical and Physiological Effects:
This compound has been shown to have a number of interesting biochemical and physiological effects. For example, it has been shown to increase the activity of certain ion channels, leading to changes in cellular excitability. It has also been shown to enhance the release of certain neurotransmitters, such as dopamine and acetylcholine.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-fluorobenzyl)-1-[6-(trifluoromethyl)-4-pyrimidinyl]-4-piperidinecarboxamide in lab experiments is its specificity for certain ion channels. This makes it a useful tool for studying the function of these channels in isolation. However, one limitation is that it may not accurately reflect the activity of these channels in vivo, where they are subject to a variety of other regulatory factors.

Future Directions

There are a number of potential future directions for research on N-(4-fluorobenzyl)-1-[6-(trifluoromethyl)-4-pyrimidinyl]-4-piperidinecarboxamide. One area of interest is in the development of new drugs that target ion channels, and this compound may serve as a starting point for such drug discovery efforts. Additionally, further research is needed to fully understand the mechanism of action of this compound, and to explore its potential applications in a variety of research settings.

Synthesis Methods

The synthesis of N-(4-fluorobenzyl)-1-[6-(trifluoromethyl)-4-pyrimidinyl]-4-piperidinecarboxamide involves several steps, starting with the reaction of 4-fluorobenzylamine with 6-(trifluoromethyl)pyrimidine-4-carbaldehyde to form an intermediate. This intermediate is then reacted with piperidine-4-carboxylic acid to yield the final product.

Scientific Research Applications

N-(4-fluorobenzyl)-1-[6-(trifluoromethyl)-4-pyrimidinyl]-4-piperidinecarboxamide has been studied for its potential applications in a variety of scientific research settings. One area of interest is in the study of ion channels, which are important targets for drug development. This compound has been shown to modulate the activity of certain ion channels, making it a potentially useful tool for studying their function.